3-(2-bromophenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one

• IUPAC Name: 3-(2-bromophenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-5-one
• InChI: InChI=1S/C10H6BrN3OS/c11-7-4-2-1-3-6(7)9-12-13-10-14(9)8(15)5-16-10/h1-4H,5H2
• InChI Key: PVNXXAKQGBQSBR-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N2C(=NN=C2S1)C3=CC=CC=C3Br
• Molecular Formula: C10H6BrN3OS
• Molecular Weight: 296.15 g/mol

Description

3-(2-bromophenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one, also known as BPT, is a heterocyclic compound with potential applications in scientific research. It is a member of the thiazole family of compounds and is synthesized using a straightforward method. BPT has been shown to have significant effects on various biological systems, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 3-(2-bromophenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. This compound has also been shown to inhibit the proliferation of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to have antioxidant properties, which can help to reduce oxidative stress and prevent cellular damage. This compound has also been shown to have antimicrobial properties, making it a potential candidate for the treatment of bacterial and fungal infections. Additionally, this compound has been shown to have anticancer properties, making it a promising candidate for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-bromophenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one in lab experiments is that it is relatively easy to synthesize using a straightforward method. Additionally, this compound has been shown to have a variety of biological activities, making it a versatile compound for use in a range of experiments. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are many potential future directions for research on 3-(2-bromophenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one. One area of interest is its potential as an anti-inflammatory agent, particularly in the treatment of chronic inflammatory diseases such as arthritis. This compound may also have potential as an antimicrobial agent, particularly in the treatment of drug-resistant bacterial infections. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of 3-(2-bromophenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one involves the reaction of 2-bromoaniline with thiosemicarbazide in the presence of acetic acid and sulfuric acid. The resulting product is then treated with acetic anhydride to yield this compound. This method is simple and efficient, making it a popular choice for the synthesis of this compound.

Scientific Research Applications

3-(2-bromophenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one has been studied extensively for its potential applications in scientific research. It has been shown to have antioxidant, antimicrobial, and anticancer properties, making it a promising candidate for further investigation. This compound has also been studied for its potential use as an anti-inflammatory agent.